Cas no 365572-35-6 (Benzeneacetonitrile, 2-bromo-4-methoxy-5-(1-methylethoxy)-)

• Product Name: Benzeneacetonitrile, 2-bromo-4-methoxy-5-(1-methylethoxy)-
• CAS No: 365572-35-6
• MF: C₁₂H₁₄BrNO₂
• MW: 284.149062633514
• CID: 1474127
• PubChem ID: 11822156
• Update Time: 2025-04-20

Benzeneacetonitrile, 2-bromo-4-methoxy-5-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 2-bromo-4-methoxy-5-(1-methylethoxy)-
• 2-(2-bromo-4-methoxy-5-propan-2-yloxyphenyl)acetonitrile
• AKOS000277737
• 365572-35-6
• DTXSID90473840
• HMIMQSYMUHXERW-UHFFFAOYSA-N
• 2-Bromo-4-methoxy-5-(1-methylethoxy)benzene Acetonitrile
• SCHEMBL5361609

• Inchi： 1S/C12H14BrNO2/c1-8(2)16-12-6-9(4-5-14)10(13)7-11(12)15-3/h6-8H,4H2,1-3H3
• InChI Key： HMIMQSYMUHXERW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1CC#N)OC(C)C)OC

Computed Properties

• Exact Mass: 283.02082
• Monoisotopic Mass: 283.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25